Cas no 1096308-11-0 (4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1096308-11-0
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 4571610
• PubChem ID: 43316700
• Update Time: 2025-07-21

4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-FLUOROPHENYL)-1H-PYRROLE-3-CARBOXYLIC ACID
• 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C11H8FNO2/c12-10-4-2-1-3-7(10)8-5-13-6-9(8)11(14)15/h1-6,13H,(H,14,15)
• InChI Key： LPSXFYIOBIXUBL-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=CC=C2F)C(C(O)=O)=C1

4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid

Introduction to 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid (CAS No. 1096308-11-0)

4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid, identified by the CAS number 1096308-11-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound belongs to the pyrrole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The presence of a fluorine atom at the 2-position of the phenyl ring and the carboxylic acid functional group at the 3-position of the pyrrole core imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry investigations.

The compound’s structure combines the aromaticity of the phenyl ring with the nitrogen-containing heterocycle, which is known to enhance binding affinity to biological targets. Pyrrole derivatives have been extensively studied for their roles in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The fluorine substituent, in particular, is strategically positioned to modulate pharmacokinetic properties such as metabolic stability and receptor binding affinity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid influence its biological activity. Studies suggest that this compound exhibits promising interactions with enzymes and receptors involved in disease pathways. For instance, its ability to engage with specific binding pockets in protein targets has been explored in the context of developing novel therapeutic agents.

In the context of drug discovery, 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid serves as a versatile building block for synthesizing more complex molecules. Its carboxylic acid moiety allows for further functionalization via esterification, amidation, or coupling reactions, enabling the creation of libraries of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for preclinical development.

The compound’s fluorinated aromatic ring contributes to its lipophilicity, which is a critical parameter in drug design for optimizing oral bioavailability. Additionally, fluorine atoms are known to enhance metabolic stability by resisting hydrolysis under physiological conditions. These attributes make 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid an attractive candidate for further exploration in medicinal chemistry.

Emerging research highlights its potential role in modulating inflammatory pathways by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The pyrrole core’s nitrogen atom can form hydrogen bonds with polar residues in protein targets, enhancing binding specificity. This interaction mode has been exploited in designing molecules that exhibit higher selectivity over off-target effects.

Another area of interest is its application in developing small-molecule probes for biochemical assays. The structural features of 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid make it an excellent tool for studying enzyme mechanisms and pathway regulation. Researchers have utilized this compound to investigate the role of pyrrole derivatives in cellular signaling processes, providing insights into potential therapeutic interventions.

The synthesis of 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid involves multi-step organic reactions that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and scalable production routes, reducing costs and improving yields. These improvements are crucial for supporting large-scale pharmaceutical applications where cost-effectiveness and reproducibility are paramount.

From a regulatory perspective, ensuring the purity and consistency of 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid is essential for compliance with Good Manufacturing Practices (GMP). Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify its chemical identity and assess impurities.

The future prospects of this compound are promising, with ongoing research exploring its potential in personalized medicine. By leveraging structural diversity derived from 4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid, scientists aim to develop targeted therapies that cater to individual patient profiles. This approach aligns with broader trends in precision medicine, where compounds are designed to interact specifically with disease-causing mechanisms.

In summary,4-(2-fluorophenyl)-1H-pyrrole-3-carboxylic acid (CAS No. 1096308-11-0) represents a cornerstone molecule in pharmaceutical research due to its versatile structure and functional properties. Its role as a scaffold for drug discovery continues to be refined through interdisciplinary collaborations involving chemists, biologists, and computational scientists. As our understanding of biological systems evolves, compounds like this will remain pivotal in advancing therapeutic strategies across multiple disease indications.